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Compound of Interest

Compound Name: p-Tolualdehyde-d4

Cat. No.: B12316089

An in-depth review of the safety data for p-Tolualdehyde-d4 reveals a scarcity of specific
toxicological and safety information for this deuterated compound. The available documentation
primarily pertains to its non-deuterated analogue, p-Tolualdehyde (CAS No. 104-87-0). For the
purpose of this guide, the safety and toxicological data of p-Tolualdehyde will be presented as
a surrogate, a standard practice in the absence of specific data for isotopically labeled
compounds, as their fundamental chemical properties and hazards are generally considered
comparable.

Physical and Chemical Properties

The physical and chemical characteristics of p-Tolualdehyde are summarized below. These
properties are essential for the safe handling, storage, and use of the substance in a research
environment.
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Property

Value

Molecular Formula

CsHsO

Molecular Weight 120.15 g/mol [1][2]
Appearance Colorless to light yellow liquid[2][3][4]
Odor Organic, aromatic, almond-like[2][3][5]

- , 204 - 205 °C (399 - 401 °F) at 760 mmHg[1][3]
Boiling Point

[6]

Melting Point -6 °C (21.2 °F)[3][6]
Flash Point 71 °C (159.8 °F)[3][6] - 80 °C (176 °F)[7]

Autoignition Temperature

435 °C (815 °F)[3][6][7]

Density

1.015 - 1.019 g/mL at 25 °C[3][5][6]

Vapor Pressure

<1 mbar at 20 °C[3][6]

Vapor Density

4.1 (Air = 1)[3][6]

Solubility

Limited solubility in water; soluble in organic

solvents like alcohol, ether, and oils.[2][5]

Refractive Index

~1.545 (20 °C, D)[5]

Hazard Identification and GHS Classification

p-Tolualdehyde is classified as a hazardous substance. Researchers and laboratory personnel

must be aware of its potential dangers before handling.
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Hazard Class Category Hazard Statement
Flammable Liquids Category 4 H227: Combustible liquid[1][4]
. H302: Harmful if swallowed[1]
Acute Toxicity, Oral Category 4 n
. . . H315: Causes skin irritation[1]
Skin Corrosion/Irritation Category 2

[4]

Serious Eye Damage/Eye
o Category 2A
Irritation

H319: Causes serious eye
irritation[1][4]

Specific Target Organ Toxicity
] Category 3
(Single Exposure)

H335: May cause respiratory
irritation[1][3]

Signal Word: Warning[1]

First-Aid Measures

Immediate and appropriate first-aid is critical in the event of exposure.
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Exposure Route

First-Aid Protocol

If swallowed, rinse mouth with water. Do NOT

Ingestion induce vomiting. Immediately call a POISON
CENTER or doctor.[1]
Move the person to fresh air. If breathing is
) difficult or stops, provide artificial respiration.
Inhalation

Seek medical attention if symptoms occur.[1][6]

[7]

Skin Contact

Take off immediately all contaminated clothing.
Rinse skin with plenty of water and soap for at
least 15 minutes. If skin irritation persists,

consult a physician.[1][6]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing for at least 15 minutes and

consult an ophthalmologist.[1]

Fire-Fighting Measures

Due to its combustible nature, specific precautions must be taken in the event of a fire.
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Measure Details

Use water spray, alcohol-resistant foam, dry
) S ] chemical, or carbon dioxide (COz2).[3][7][8]
Suitable Extinguishing Media _
Water mist may be used to cool closed

containers.[3]

Combustible liquid. Vapors are heavier than air
. and may travel along the ground to ignition
Specific Hazards )
sources.[7] Containers may explode when

heated.[3][7]

Carbon monoxide (CO) and Carbon dioxide
(CO2).[3][71[8]

Hazardous Combustion Products

Wear a self-contained breathing apparatus
) ) (SCBA) with a full face-piece operated in
Protective Equipment .
pressure-demand or other positive pressure

mode and full protective gear.[7][8][9]

Handling, Storage, and Personal Protection

Proper procedures for handling, storage, and personal protection are essential to minimize risk.
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Aspect

Recommendations

Handling

Avoid contact with skin, eyes, and clothing.
Avoid inhalation of vapor or mist. Keep away
from heat, sparks, and open flames.[1][7][8] Use
in a well-ventilated area and take measures to

prevent the buildup of electrostatic charge.[7][8]

Storage

Store in a cool, dry, and well-ventilated place.[7]
[8] Keep container tightly closed.[1][7][8] Store
under an inert gas as the material is air-

sensitive.[1][9]

Engineering Controls

Use local exhaust ventilation or other
engineering controls to maintain airborne levels
below exposure limits. Ensure eyewash stations

and safety showers are close to the workstation.

[317]

Eye/Face Protection

Wear chemical safety goggles or a face shield
as described by OSHA or EN 166 standards.[3]

[8]1°]

Skin Protection

Handle with compatible chemical-resistant
gloves (e.g., Butyl rubber, Viton). Wear a

complete suit protecting against chemicals.[3][8]

Respiratory Protection

If risk assessment warrants, use a full-face
respirator with an appropriate cartridge (e.qg.,
multi-purpose combination) as a backup to

engineering controls.

Toxicological Information

Toxicological data, primarily from animal studies, informs the hazard classification.
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Parameter Species Route Value Observation
Behavioral:
Somnolence
1600 mg/kg[1][7]
LD50 Rat Oral (general
8]
depressed

activity).[1][8]

LD50 Mouse Oral 3200 mg/kg[7] -
Moderate
Skin Irritation Rabbit Skin 500 mg S
irritation.[7]
o ) Moderate
Eye Irritation Rabbit Eye 100 mg

irritation.[7]

Carcinogenicity: No component of this product present at levels greater than or equal to 0.1%
is identified as a probable, possible, or confirmed human carcinogen by IARC.[8]

Experimental Protocols

Detailed methodologies for key safety experiments are crucial for data interpretation and
replication.

Protocol 1: Acute Oral Toxicity (LD50) Determination

This protocol is a generalized procedure based on OECD Guideline 423 (Acute Toxic Class
Method).

o Objective: To determine the median lethal dose (LD50) of p-Tolualdehyde when administered
orally.

o Test Animals: Healthy, young adult laboratory rats (e.g., Sprague-Dawley), typically females,
are used. Animals are acclimatized for at least 5 days before dosing.

e Procedure:

o Animals are fasted overnight prior to dosing.
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o The test substance is administered in a single dose by gavage using a stomach tube.

o A stepwise procedure is used with a group of 3 animals per step. Dosing starts at a level
expected to be toxic.

o Based on the survival or mortality of the animals in the first step, the dose for the next
group is adjusted up or down.

o Animals are observed for mortality, clinical signs of toxicity (e.g., changes in skin, fur, eyes,
and behavior), and body weight changes for at least 14 days.[1][8]

o Data Analysis: The LD50 is calculated based on the mortality data from the different dose
groups using appropriate statistical methods.

Protocol 2: In Vivo SKkin Irritation/Corrosion Test

This protocol is based on OECD Guideline 404.

o Objective: To assess the potential of p-Tolualdehyde to cause skin irritation or corrosion.
o Test Animals: Albino rabbits are typically used for this assay.

e Procedure:

o Asmall area (approx. 6 cm?) of the animal's dorsal skin is clipped free of fur 24 hours
before the test.

o A measured amount (e.g., 0.5 mL of liquid) of the test substance is applied to a small
gauze patch, which is then applied to the prepared skin. The patch is held in place with
tape.

o The exposure duration is typically 4 hours. After exposure, the patch is removed, and the
skin is gently cleaned.

o The skin is examined for signs of erythema (redness) and edema (swelling) at 1, 24, 48,
and 72 hours after patch removal.
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» Data Analysis: The severity of the skin reactions is scored according to a standardized scale.
The substance is classified as an irritant based on the mean scores for erythema and
edema.[7][8]

Visualizations
Logical Workflow for Safe Chemical Handling
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Caption: Logical workflow for the safe handling of hazardous chemicals.
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Experimental Workflow for Acute Oral Toxicity (LD50)
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Caption: Simplified workflow for an acute oral toxicity (LD50) experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [p-Tolualdehyde-d4 safety data sheet]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b12316089%#p-
tolualdehyde-d4-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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